58-14-0

Pyrimethamine

In Stock

• CAS RN:
• 58-14-0

• Formula:
• C12H13ClN4

• InChI:
• InChI=1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)

• InChIKey:
• WKSAUQYGYAYLPV-UHFFFAOYSA-N

• Pyrimethamine is an antiprotozoal agent that is primarily active against P. falciparum, inhibiting the protozoal enzyme dihydrofolate reductase (DHFR). By blocking DHFR activity, pyrimethamine prevents the production of tetrahydrofolic acid, an essential coenzyme involved in DNA and RNA synthesis. In in vivo antimalarial mouse models, pyrimethamine displays a prophylactic effect at an ED50 value of 0.5 mg/kg. Sulphonamides act synergistically with pyrimethamine by arresting production of dihydrofolic acid, resulting in the sequential blockade of the folate pathway of protozoa. Pyrimethamine has also been found to limit the expression of the superoxide dismutase 1 (SOD1) gene, a metalloenzyme involved in amyotrophic lateral sclerosis.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cos...

1-Fluoro-4-(methylsulfinyl)benzene

In Stock

• CAS RN:
• 658-14-0

• Formula:
• C7H7FOS

• InChI:
• InChI=1S/C7H7FOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3

• InChIKey:
• PQOHTVHAGPPTEE-UHFFFAOYSA-N

• 1-Fluoro-4-(methylsulfinyl)benzene is a useful research compound. Its molecular formula is C7H7FOS and its molecular weight is 158.2 g/mol. The purity is usually 95%.

N-(2-aminoethyl)-2,2,2-trifluoroacetamide

In Stock

• CAS RN:
• 5458-14-0

• Formula:
• C4H7F3N2O

• InChI:
• InChI=1S/C4H7F3N2O/c5-4(6,7)3(10)9-2-1-8/h1-2,8H2,(H,9,10)

• InChIKey:
• ZMBJWQJITKNQAY-UHFFFAOYSA-N

• N-(2-aminoethyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C4H7F3N2O and its molecular weight is 156.11 g/mol. The purity is usually 95%.

N-[(4-chlorophenyl)carbamothioyl]acetamide

Usually In Stock

• CAS RN:
• 21258-14-0

• Formula:
• C9H9ClN2OS

• InChI:
• InChI=1S/C9H9ClN2OS/c1-6(13)11-9(14)12-8-4-2-7(10)3-5-8/h2-5H,1H3,(H2,11,12,13,14)

• InChIKey:
• CLLWVBNQTOJUTJ-UHFFFAOYSA-N

• N-[(4-chlorophenyl)carbamothioyl]acetamide is a useful research compound. Its molecular formula is C9H9ClN2OS and its molecular weight is 228.69. The purity is usually 95%.

4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898758-14-0

• Formula:
• C22H22F3NO3

• InChI:
• InChI=1S/C22H22F3NO3/c23-22(24,25)19-7-5-18(6-8-19)20(27)17-3-1-16(2-4-17)15-26-11-9-21(10-12-26)28-13-14-29-21/h1-8H,9-15H2

• InChIKey:
• VAYBAEOQJLCKOI-UHFFFAOYSA-N

• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C22H22F3NO3 and its molecular weight is 405.4 g/mol. The purity is usually 95%.

3-(tert-Butoxy)propylamine hydrochloride

In Stock

• CAS RN:
• 864658-14-0

• Formula:
• C7H18ClNO

• InChI:
• InChI=1S/C7H17NO.ClH/c1-7(2,3)9-6-4-5-8;/h4-6,8H2,1-3H3;1H

• InChIKey:
• PWSZRKJMCDQAOY-UHFFFAOYSA-N

• 3-(tert-Butoxy)propylamine hydrochloride is a useful research compound. Its molecular formula is C7H18ClNO and its molecular weight is 167.68 g/mol. The purity is usually 95%.

1-[(1-cyclohexyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine

In Stock

• CAS RN:
• 1496858-14-0

• Formula:
• C12H18N6

• InChI:
• InChI=1S/C12H18N6/c13-12-14-9-17(16-12)8-10-6-7-18(15-10)11-4-2-1-3-5-11/h6-7,9,11H,1-5,8H2,(H2,13,16)

• InChIKey:
• AJYVSUVJYFLADM-UHFFFAOYSA-N

• 1-[(1-cyclohexyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C12H18N6 and its molecular weight is 246.31 g/mol. The purity is usually 95%.

N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(ethylthio)benzamide

In Stock

• CAS RN:
• 1797858-14-0

• Formula:
• C21H21N3O2S

• InChI:
• InChI=1S/C21H21N3O2S/c1-2-27-18-10-6-4-8-16(18)21(25)22-17-9-5-3-7-15(17)13-19-23-20(24-26-19)14-11-12-14/h3-10,14H,2,11-13H2,1H3,(H,22,25)

• InChIKey:
• MWHKBYMYPSNISK-UHFFFAOYSA-N

• N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.

N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-oxopyrrolidine-3-carboxamide

Usually In Stock

• CAS RN:
• 2094358-14-0

• Formula:
• C20H19N3O3

• InChI:
• InChI=1S/C20H19N3O3/c21-11-18(23-20(25)16-10-19(24)22-12-16)15-6-8-17(9-7-15)26-13-14-4-2-1-3-5-14/h1-9,16,18H,10,12-13H2,(H,22,24)(H,23,25)

• InChIKey:
• XWDJWHWVFZBUOW-UHFFFAOYSA-N

• N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.

4-(9H-Fluoren-9-ylmethoxycarbonyl)-1,1-dioxo-1,4-thiazepane-6-carboxylic acid

In Stock

• CAS RN:
• 2138358-14-0

• Formula:
• C21H21NO6S

• InChI:
• InChI=1S/C21H21NO6S/c23-20(24)14-11-22(9-10-29(26,27)13-14)21(25)28-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)

• InChIKey:
• NZJOIRIULPKTIG-UHFFFAOYSA-N

• 4-(9H-Fluoren-9-ylmethoxycarbonyl)-1,1-dioxo-1,4-thiazepane-6-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO6S and its molecular weight is 415.46. The purity is usually 95%.

Methyl 4-fluoro-2-methoxy-3-methylbenzoate

In Stock

• CAS RN:
• 2112758-14-0

• Formula:
• C10H11FO3

• InChI:
• InChI=1S/C10H11FO3/c1-6-8(11)5-4-7(9(6)13-2)10(12)14-3/h4-5H,1-3H3

• InChIKey:
• NWMIBIQZTJNUOU-UHFFFAOYSA-N

• Methyl 4-fluoro-2-methoxy-3-methylbenzoate is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.19 g/mol. The purity is usually 95%.